Cas no 9025-98-3 (EC 3.1.1.11)
EC 3.1.1.11 Chemical and Physical Properties
Names and Identifiers
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- Esterase, pectin
- PECTIN METHYLESTERASE
- PECTIN PECTYLHYDROLASE
- PECTINESTERASE
- EC 3.1.1.11
- pectin esterase from orange peel
- pectinesterase from orange peel
- PECTIN ESTERASE FROM ORANGE PEEL, >20 U/MG*
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EC 3.1.1.11 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P921854-1000U |
Pectinesterase from orange peel |
9025-98-3 | ≥150\xa0units/mg protein,20-50% biuret | 1000U |
¥8,099.10 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01019-1KU |
Esterase, pectin |
9025-98-3 | lyophilized powder, >=150 units/mg protein | 1ku |
¥14138.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01019-1KU |
Esterase, pectin |
9025-98-3 | - | 1ku |
¥14138.0 | 2023-09-09 | |
| AN HUI ZE SHENG Technology Co., Ltd. | P5400-1ku |
Pectinesterase from orange peel |
9025-98-3 | lyophilizedpowder,≥150units/mgprotein | 1KU |
¥10770.84 | 2023-03-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R128327-1000U |
EC 3.1.1.11 |
9025-98-3 | ≥150units/mg protein,20-50% biuret | 1000u |
¥19226 | 2023-09-07 | |
| AN HUI ZE SHENG Technology Co., Ltd. | P5400-1000units |
Pectinesterase from orange peel |
9025-98-3 | lyophilizedpowder,≥150units/mgprotein | 1000units |
¥11309.39 | 2023-09-15 |
EC 3.1.1.11 Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on EC 3.1.1.11
L-Ascorbic Acid (CAS No. 9025-98-3) and Its Role in Biological Systems
L-Ascorbic Acid, commonly known as vitamin C, is a vital nutrient with the CAS registry number 9025-98-3. It is a water-soluble vitamin that plays a crucial role in various biological processes, including collagen synthesis, immune function, and antioxidant defense mechanisms. Recent studies have highlighted its potential in combating oxidative stress, which is a key factor in aging and chronic diseases such as cardiovascular disorders and cancer.
The compound EC 3.1.1.11, which refers to the enzyme L-ascorbate oxidase, is directly associated with the metabolism of L-ascorbic acid in living organisms. This enzyme catalyzes the oxidation of L-ascorbic acid to dehydroascorbic acid, a process that is essential for maintaining cellular redox balance and preventing oxidative damage to biomolecules such as DNA, proteins, and lipids.
Recent advancements in research have demonstrated that L-ascorbic acid exhibits significant anti-inflammatory properties, making it a promising candidate for therapeutic applications in conditions like arthritis and inflammatory bowel disease (IBD). Furthermore, its role in enhancing the bioavailability of non-heme iron has been extensively studied, particularly in populations at risk of iron deficiency anemia.
In the context of dermatology, L-ascorbic acid has gained attention for its ability to stimulate collagen production and inhibit melanin synthesis, thereby reducing the appearance of wrinkles and hyperpigmentation. Topical formulations containing stabilized forms of L-ascorbic acid have shown remarkable efficacy in improving skin texture and tone, as evidenced by clinical trials published in leading dermatological journals.
The enzyme EC 3.1.1.11 has also been implicated in plant defense mechanisms against pathogens and environmental stressors such as UV radiation and temperature fluctuations. By regulating the levels of L-ascorbic acid, this enzyme contributes to maintaining cellular homeostasis under adverse conditions, thereby enhancing plant resilience and yield.
From a biochemical perspective, the structure of L-ascorbic acid consists of a six-carbon sugar derivative with hydroxyl groups at specific positions, which confer it with potent reducing properties. These functional groups enable it to act as a cofactor for numerous enzymes involved in biosynthetic pathways critical for life.
In conclusion, both L-ascorbic acid (CAS No. 9025-98-3) and the enzyme EC 3.1.1.11 are integral components of biological systems, contributing significantly to health maintenance and disease prevention across various species.
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